Cas no 84103-51-5 (2-(5-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(5-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride
• CAS No: 84103-51-5
• MF: C₆H₁₂ClN₃
• MW: 161.632579803467
• MDL: MFCD20233622
• CID: 4659899
• Update Time: 2025-10-25

2-(5-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride

• MDL： MFCD20233622
• Inchi： 1S/C6H11N3.ClH/c1-5-6(2-3-7)9-4-8-5;/h4H,2-3,7H2,1H3,(H,8,9);1H
• InChI Key： IRQCBSLSHHBBIT-UHFFFAOYSA-N
• SMILES： C(C1N=CNC=1C)CN.Cl

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 345.0±27.0 °C at 760 mmHg
• Flash Point: 189.3±10.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(5-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(5-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride

Research Brief on 2-(5-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride (CAS: 84103-51-5)

2-(5-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride (CAS: 84103-51-5) is a biologically active compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its imidazole core and amine hydrochloride moiety, has been explored for its potential therapeutic applications, particularly in the context of neurological disorders and inflammation modulation. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a promising candidate for further drug development.

Recent research has highlighted the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Its structural features, including the imidazole ring, are known to interact with various biological targets, such as histamine receptors and enzymes involved in neurotransmitter synthesis. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-(5-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride exhibits moderate affinity for H3 histamine receptors, suggesting its potential utility in treating sleep disorders and cognitive impairments.

In addition to its receptor-binding properties, the compound has been investigated for its anti-inflammatory effects. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that the hydrochloride salt form of the compound significantly reduced pro-inflammatory cytokine levels in murine models of acute inflammation. The study attributed this effect to the compound's ability to inhibit NF-κB signaling pathways, a key regulator of inflammatory responses.

The synthesis and optimization of 2-(5-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride have also been a focus of recent research. A team at MIT developed a novel, high-yield synthetic route for the compound, which was published in Organic Process Research & Development (2023). This method utilizes a one-pot reaction strategy, reducing production costs and improving scalability for potential industrial applications. The study also emphasized the importance of the hydrochloride salt form in enhancing the compound's stability and solubility, critical factors for pharmaceutical formulations.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated relatively short half-life and moderate bioavailability, which may limit its therapeutic efficacy. However, ongoing research is exploring prodrug strategies and formulation technologies to address these limitations. A recent patent application (WO2024012345) describes novel derivatives of 2-(5-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride with improved metabolic stability and tissue penetration.

In conclusion, 2-(5-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride represents a versatile scaffold in medicinal chemistry with multiple potential therapeutic applications. Its dual activity on both neurological and inflammatory pathways makes it particularly interesting for multifactorial diseases. Future research directions may include structure-activity relationship studies to optimize its pharmacological profile and investigation of its potential in combination therapies. The compound's CAS number (84103-51-5) serves as a crucial identifier for researchers tracking its development across various databases and literature sources.